Cas no 886501-25-3 (1-bromo-2-chloro-4-isothiocyanato-3-methylbenzene)

• Product Name: 1-bromo-2-chloro-4-isothiocyanato-3-methylbenzene
• CAS No: 886501-25-3
• MF: C₈H₅BrClNS
• MW: 262.553998708725
• CID: 1926718
• PubChem ID: 7183297
• Update Time: 2025-04-21

1-bromo-2-chloro-4-isothiocyanato-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-chloro-4-isothiocyanato-3-methylbenzene
• 4-Bromo-3-chloro-2-methylphenylisothiocyanate
• AC1OHAN7
• CTK8A7569
• AG-A-72723
• KB-189890
• FS-5062
• AKOS037652937
• 4-bromo-3-chloro-2-methylphenyl isothiocyanate
• 886501-25-3
• DTXSID50428376

• MDL： MFCD07782186
• Inchi： 1S/C8H5BrClNS/c1-5-7(11-4-12)3-2-6(9)8(5)10/h2-3H,1H3
• InChI Key： UPCSNIAADNQCRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1Cl)N=C=S

Computed Properties

• Exact Mass: 260.90146g/mol
• Monoisotopic Mass: 260.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes